2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide

• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: 2-[[4-methyl-5-[(2-methylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4O2S/c1-9-5-3-4-6-10(9)19-7-12-15-16-13(17(12)2)20-8-11(14)18/h3-6H,7-8H2,1-2H3,(H2,14,18)
• InChI Key: WOVNYYOIXLLBJH-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN=C(N2C)SCC(=O)N

Description

2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the triazole family and has a unique chemical structure that makes it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide is not fully understood. However, it has been reported that this compound can inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition can lead to the disruption of normal cellular functions, which can ultimately result in the death of cancer cells or the inhibition of the growth of infectious agents.
Biochemical and Physiological Effects:
2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and infectious agents such as bacteria and viruses. In vivo studies have shown that this compound can reduce tumor growth in animal models and improve glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide. One of the most promising directions is the development of new drugs based on this compound. Another direction is the investigation of the mechanism of action of this compound, which can provide valuable insights into its potential applications in various fields. Additionally, the investigation of the pharmacokinetics and pharmacodynamics of this compound can provide valuable information for the development of new drugs. Finally, the investigation of the potential side effects of this compound can help to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide involves the reaction of 4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol with chloroacetyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained after purification using column chromatography. This synthesis method has been reported in various research studies and has been proven to be efficient and reproducible.

Scientific Research Applications

2-({4-methyl-5-[(2-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetamide has potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound can be used as a lead compound for the development of new drugs. The unique chemical structure of this compound makes it a promising candidate for the treatment of various diseases such as cancer, diabetes, and infectious diseases.